Cas no 2228229-60-3 (5-Chloro-2-(2-methyloxiran-2-yl)pyridine)

• Product Name: 5-Chloro-2-(2-methyloxiran-2-yl)pyridine
• CAS No: 2228229-60-3
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 5777992
• PubChem ID: 165709721
• Update Time: 2025-11-01

5-Chloro-2-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-methyloxiran-2-yl)pyridine
• EN300-1993691
• 2228229-60-3
• 5-Chloro-2-(2-methyloxiran-2-yl)pyridine

• Inchi： 1S/C8H8ClNO/c1-8(5-11-8)7-3-2-6(9)4-10-7/h2-4H,5H2,1H3
• InChI Key： ZUVXJYIHDCNPOX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(C)CO1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-Chloro-2-(2-methyloxiran-2-yl)pyridine

Introduction to 5-Chloro-2-(2-methyloxiran-2-yl)pyridine (CAS No: 2228229-60-3)

5-Chloro-2-(2-methyloxiran-2-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 2228229-60-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 5-position and an oxirane (epoxide) moiety at the 2-position, linked via a methylene bridge. The unique structural attributes of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The chloro substituent on the pyridine ring enhances electrophilic reactivity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular frameworks. Concurrently, the oxirane group, derived from 2-methyloxirane, introduces a versatile handle for further functionalization, enabling the formation of carbon-carbon bonds through ring-opening reactions with various nucleophiles. This dual reactivity makes 5-Chloro-2-(2-methyloxiran-2-yl)pyridine a cornerstone in medicinal chemistry pipelines.

In recent years, there has been burgeoning interest in leveraging such structural motifs for drug discovery. The pyridine scaffold is ubiquitous in pharmacophores due to its ability to interact with biological targets via hydrogen bonding and hydrophobic effects. Moreover, the presence of oxygen-rich functional groups like the oxirane ring often enhances metabolic stability and bioavailability profiles of drug candidates. This combination of features positions 5-Chloro-2-(2-methyloxiran-2-yl)pyridine as a promising building block for next-generation therapeutics.

Recent advancements in computational chemistry have further illuminated the synthetic potential of this compound. Molecular modeling studies suggest that the chloro group can serve as an effective anchor for transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are indispensable for constructing biaryl and alkenyl-containing motifs prevalent in many drugs. Simultaneously, the strained nature of the oxirane ring allows for facile ring-opening polymerization or alkylation under controlled conditions, providing access to polymers or conjugates with tailored properties.

The agrochemical sector has also recognized the utility of 5-Chloro-2-(2-methyloxiran-2-yl)pyridine as a precursor for developing novel pesticides and herbicides. The structural motif is reminiscent of several commercially successful agrochemicals that target essential enzymatic pathways in pests while maintaining high selectivity towards crops. By judiciously modifying the substituents on this core structure, researchers can fine-tune activity against specific targets, minimizing off-target effects and environmental impact.

From a synthetic perspective, one notable application of 5-Chloro-2-(2-methyloxiran-2-yl)pyridine is in the preparation of chiral auxiliaries or ligands for asymmetric synthesis. The oxirane group can be selectively modified to introduce stereocenters, which are critical for producing enantiomerically pure compounds—a prerequisite for many pharmaceutical applications. Such derivatives have been explored in asymmetric epoxidation and hydrofunctionalization reactions, underscoring their synthetic versatility.

The growing emphasis on green chemistry has prompted investigations into sustainable synthetic routes for 5-Chloro-2-(2-methyloxiran-2-yl)pyridine. Catalytic methods that minimize waste and energy consumption are being prioritized, with transition-metal catalysis emerging as a particularly promising approach. For instance, palladium-catalyzed C-H activation strategies have enabled direct functionalization of unactivated carbon-hydrogen bonds adjacent to the chloro and oxirane moieties, streamlining synthetic sequences and reducing reliance on pre-functionalized starting materials.

In conclusion,5-Chloro-2-(2-methyloxiran-2-yl)pyridine (CAS No: 2228229-60-3) represents a multifaceted compound with broad utility across pharmaceutical and agrochemical research domains. Its unique structural features—comprising both an electrophilic chloro substituent and a nucleophilic oxirane handle—make it an invaluable intermediate for constructing complex molecular architectures. As computational tools continue to refine our understanding of its reactivity patterns,5-Chloro-2-(2-methyloxiran-2-y l)pyridine is poised to play an increasingly pivotal role in innovation within these fields.